2-({2-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[2-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H22FN7OS/c1-14-18(15(2)30-29-14)11-12-21-28-23-19-5-3-4-6-20(19)27-24(32(23)31-21)34-13-22(33)26-17-9-7-16(25)8-10-17/h3-10H,11-13H2,1-2H3,(H,26,33)(H,29,30)
• InChI Key: LHBFSEORXYSRFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCC2=NN3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C24H22FN7OS
• Molecular Weight: 475.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, given the presence of multiple heterocyclic rings and functional groups. The 1H-pyrazol-4-yl and [1,2,4]triazolo[1,5-c]quinazolin-5-yl groups, in particular, would contribute to the compound’s three-dimensional structure and potentially its binding interactions.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that the compound could interact with biological targets via the 1H-pyrazol-4-yl and [1,2,4]triazolo[1,5-c]quinazolin-5-yl groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it’s handled and stored, and how it’s disposed of. Without specific safety data for this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activities, and assessment of its safety profile. Such studies could provide valuable information for the development of new drugs or other applications.